Cas no 260389-90-0 ((S)-5-Hydroxymethyl Tolterodine)

• Product Name: (S)-5-Hydroxymethyl Tolterodine
• CAS No: 260389-90-0
• MF: C₂₂H₃₁NO₂
• MW: 341.487046480179
• MDL: MFCD22124905
• CID: 1062477
• PubChem ID: 12972417
• Update Time: 2025-04-20

(S)-5-Hydroxymethyl Tolterodine Chemical and Physical Properties

Names and Identifiers

• (S)-5-Hydroxymethyl Tolterodine
• (S)-2-(3-(DIISOPROPYLAMINO)-1-PHENYLPROPYL)-4-(HYDROXYMETHYL)PHENOL
• 2-[(1S)-3-(Diisopropylamino)-1-phenylpropyl]-4-(hydroxymethyl)phe nol
• 5-Hydroxymethyltolterodine
• 2-[(1S)-3-[bis(propan-2-yl)amino]-1-phenylpropyl]-4-(hydroxymethyl)phenol
• 2-[(1S)-3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-(hydroxymethyl)phenol
• 260389-90-0
• DB-247744
• SCHEMBL816124
• CS-M1393
• AKOS037649927
• CS-13895

• MDL： MFCD22124905
• Inchi： 1S/C22H31NO2/c1-16(2)23(17(3)4)13-12-20(19-8-6-5-7-9-19)21-14-18(15-24)10-11-22(21)25/h5-11,14,16-17,20,24-25H,12-13,15H2,1-4H3/t20-/m0/s1
• InChI Key： DUXZAXCGJSBGDW-FQEVSTJZSA-N
• SMILES： OC1=CC=C(CO)C=C1[C@H](C1C=CC=CC=1)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 341.235479232g/mol
• Monoisotopic Mass: 341.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• XLogP3: 4.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 490.7±45.0 °C at 760 mmHg
• Flash Point: 233.2±27.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(S)-5-Hydroxymethyl Tolterodine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes